Cas no 113571-15-6 (4,6-dibromo-2,3-dichloroaniline)

• Product Name: 4,6-dibromo-2,3-dichloroaniline
• CAS No: 113571-15-6
• MF: C₆H₃Br₂Cl₂N
• MW: 319.80871796608
• MDL: MFCD00052815
• CID: 91415
• PubChem ID: 24880489
• Update Time: 2025-07-23

4,6-dibromo-2,3-dichloroaniline Chemical and Physical Properties

Names and Identifiers

• 4,6-dibromo-2,3-dichloroaniline
• 569259_ALDRICH
• AC1MCRCL
• ACMC-20amrl
• CTK4A8371
• STL089379
• 4,6-Dibromo-2,3-dichloroaniline,97%
• SCHEMBL17183958
• BB 0244114
• IPWGDMQXLGFBLC-UHFFFAOYSA-N
• AKOS000113918
• 4,6-Dibromo-2,3-dichloro-phenylamine
• 4,6-Dibromo-2,3-dichloroaniline, 97%
• PS-10165
• E83837
• CHEMBL4961279
• A803071
• 113571-15-6
• J-002996
• Benzenamine, 4,6-dibromo-2,3-dichloro-
• FT-0617232
• DTXSID30380307
• CS-0312911
• MFCD00052815
• DTXCID70331333
• DB-041177
• 2,3-Dichloro-4,6-dibromobenzenamine; 4,6-Dibromo-2,3-dichlorobenzenamine;

• MDL： MFCD00052815
• Inchi： 1S/C6H3Br2Cl2N/c7-2-1-3(8)6(11)5(10)4(2)9/h1H,11H2
• InChI Key： IPWGDMQXLGFBLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1N)Cl)Cl)Br

Computed Properties

• Exact Mass: 316.80100
• Monoisotopic Mass: 316.801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: solid
• Density: 2.161
• Melting Point: 104-108 °C (lit.)
• Boiling Point: 316.7°Cat760mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.675
• PSA: 26.02000
• LogP: 4.68180
• Solubility: Not determined

4,6-dibromo-2,3-dichloroaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,6-dibromo-2,3-dichloroaniline

Comprehensive Analysis of 4,6-Dibromo-2,3-dichloroaniline (CAS No. 113571-15-6): Properties, Applications, and Industry Trends

4,6-Dibromo-2,3-dichloroaniline (CAS No. 113571-15-6) is a halogenated aniline derivative with significant relevance in specialty chemical synthesis. This compound, characterized by its bromine and chlorine substitutions, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular structure (C₆H₃Br₂Cl₂N) offers unique reactivity, making it a focal point for researchers exploring cross-coupling reactions and heterocyclic compound synthesis.

Recent trends in sustainable chemistry have spurred interest in optimizing the synthesis of 4,6-dibromo-2,3-dichloroaniline to reduce environmental impact. Innovations such as catalytic halogenation and solvent-free reactions align with the industry's shift toward greener methodologies. Searches for "eco-friendly halogenated intermediates" and "CAS 113571-15-6 applications" reflect growing demand for sustainable alternatives in fine chemical production.

The compound's role in pharmaceutical intermediates is underscored by its utility in constructing complex molecules. For instance, it is investigated in the development of antimicrobial agents and kinase inhibitors, addressing global health challenges like antibiotic resistance. Queries such as "halogenated anilines in drug discovery" highlight its relevance in medicinal chemistry.

In material science, 4,6-dibromo-2,3-dichloroaniline contributes to the synthesis of organic semiconductors and liquid crystals, pivotal for OLED displays and flexible electronics. With rising interest in "high-performance electronic materials," this compound's potential in optoelectronic applications garners attention from R&D teams worldwide.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing CAS 113571-15-6, ensuring purity and consistency. Laboratories frequently search for "analytical methods for halogenated anilines" to meet stringent quality standards. Regulatory compliance, particularly regarding REACH and EPA guidelines, further drives the need for precise documentation of its properties.

Market insights indicate steady growth for halogenated intermediates, fueled by demand in Asia-Pacific pharmaceutical hubs. Strategic partnerships and "custom synthesis services" for 4,6-dibromo-2,3-dichloroaniline are emerging as key industry differentiators. Suppliers emphasizing "scalable production" and "technical support" dominate search engine rankings, reflecting buyer priorities.

Future research may explore catalytic debromination pathways or novel derivatives of 4,6-dibromo-2,3-dichloroaniline for niche applications. As AI-driven drug discovery accelerates, computational studies on its structure-activity relationships could unlock untapped potential, aligning with searches for "AI in chemical innovation."